Cas no 191546-97-1 (10-Oxo Mirtazapine (Mirtazapine Impurity F))

10-Oxo Mirtazapine (Mirtazapine Impurity F) is a known degradation product and impurity of the antidepressant drug mirtazapine. It is structurally characterized by the oxidation of the parent compound at the 10-position, forming a ketone derivative. This impurity is of significance in pharmaceutical quality control, as its presence must be monitored to ensure the purity and stability of mirtazapine formulations. Analytical reference standards of 10-Oxo Mirtazapine are essential for method development, validation, and compliance with regulatory guidelines such as ICH and USP. Its well-defined chemical properties make it a reliable marker for assessing manufacturing processes and storage conditions of mirtazapine-based products.

10-Oxo Mirtazapine (Mirtazapine Impurity F) structure

191546-97-1 structure

Product Name:10-Oxo Mirtazapine (Mirtazapine Impurity F)

CAS No:191546-97-1

MF:C₁₇H₁₇N₃O

MW:279.336383581162

CID:830985

PubChem ID:15541753

Update Time:2025-06-07

10-Oxo Mirtazapine (Mirtazapine Impurity F) Chemical and Physical Properties

Names and Identifiers

- Mirtazapine Related Compound D
- 10-Oxomirtazapine
- 10-Oxo Mirtazapine (Mirtazapine Impurity F)
- 1,3,4,14b-Tetrahydro-2-methylpyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one
- Mirtazapine EP IMpurity F
- 1,3,4,14b-Tetrahydro-2-Methyl-
- Mirtazapine IMpurity F (10-oxo Mirtazapine)
- 2-methyl-1,3,4,14b-tetrahydrobenzo[c]pyrazino[1,2-a]pyrido[3,2-f]azepin-10(2H)-one
- Mirtazapine Related Compound D (50 mg) (2-Methyl-1,2,3,4-tetrahydrobenzo[c]pyrazino[1,2-a]pyrido[3,2-f]azepin-10(14bH)-one)
- RZDFSDWHGNDESU-UHFFFAOYSA-N
- 1,3,4,14b-Tetrahydro-2-methylpyrazino(2,1-a)pyrido(2,3-C)(2)benzazepin-10(2H)-one
- CTK8E8468
- UNII-T6BQ3WH3L4
- Mirtazapine impurity F [EP]
- 10-KETOMIRTAZAPINE
- 191546-97-1
- 5-methyl-2,5,19-triazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),8,10,12,16,18-hexaen-14-one
- Pyrazino(2,1-a)pyrido(2,3-C)(2)benzazepin-10(2H)-one, 1,3,4,14b-tetrahydro-2-methyl-
- T6BQ3WH3L4
- 10-Oxo mirtazapine
- 2-Methyl-1,3,4,14b-tetrahydropyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one
- Pyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one, 1,3,4,14b-tetrahydro-2-methyl-
- CS-0449433
- AKOS030255374
- (14bRS)-2-Methyl-1,3,4,14b-tetrahydropyrazino[2,1-a]pyrido-[2,3-c][2]benzazepin-10(2H)-one (10-Oxomirtazapine)
- DTXSID40573884
- MIRTAZAPINE IMPURITY F [EP IMPURITY]
- Mirtazapine-M (oxo-)
- Inchi： 1S/C17H17N3O/c1-19-9-10-20-15(11-19)12-5-2-3-6-13(12)16(21)14-7-4-8-18-17(14)20/h2-8,15H,9-11H2,1H3
- InChI Key： RZDFSDWHGNDESU-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=CN=C2N2CCN(C)CC2C2C=CC=CC=21

Computed Properties

Exact Mass: 279.13700
Monoisotopic Mass: 279.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 36.4Å²

Experimental Properties

Melting Point: 146-149°C
PSA: 36.44000
LogP: 2.12200

10-Oxo Mirtazapine (Mirtazapine Impurity F) Security Information

Hazardous Material transportation number：NONH for all modes of transport

10-Oxo Mirtazapine (Mirtazapine Impurity F) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O858000-1mg	10-Oxo Mirtazapine (Mirtazapine Impurity F)	191546-97-1	1mg	$81.00	2023-05-17
TRC	O858000-2mg	10-Oxo Mirtazapine (Mirtazapine Impurity F)	191546-97-1	2mg	$115.00	2023-05-17
TRC	O858000-5mg	10-Oxo Mirtazapine (Mirtazapine Impurity F)	191546-97-1	5mg	$138.00	2023-05-17
TRC	O858000-10mg	10-Oxo Mirtazapine (Mirtazapine Impurity F)	191546-97-1	10mg	$ 173.00	2023-09-06
TRC	O858000-100mg	10-Oxo Mirtazapine (Mirtazapine Impurity F)	191546-97-1	100mg	$ 1363.00	2023-09-06
Apollo Scientific	BICR188-50mg	10-Oxo-Mirtazapine	191546-97-1	50mg	£454.00	2023-08-31
Apollo Scientific	BICR188-100mg	10-Oxo-Mirtazapine	191546-97-1	100mg	£681.00	2023-08-31
Apollo Scientific	BICR188-250mg	10-Oxo-Mirtazapine	191546-97-1	250mg	£1136.00	2023-08-31
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1444252-50MG		191546-97-1	50MG	￥14114.48	2023-01-05
Biosynth	IO26655-1 mg	10-Oxo mirtazapine	191546-97-1	1mg	$88.00	2023-01-04